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Compound of Interest

Compound Name: 1H-Benzotriazole-1-methanol

Cat. No.: B1267369

An In-depth Technical Guide to the Synthesis of
1H-Benzotriazole-1-methanol

This technical guide provides a comprehensive overview of the synthesis of 1H-Benzotriazole-
1-methanol, a versatile reagent in organic synthesis, particularly as a safe source of
anhydrous formaldehyde in organic solvents.[1] The synthesis involves the reaction of
benzotriazole with formaldehyde. This document is intended for researchers, scientists, and
professionals in drug development, offering detailed experimental protocols, quantitative data,
and visual representations of the process.

Reaction Principle and Stoichiometry

The synthesis of 1H-Benzotriazole-1-methanol is a straightforward addition reaction. The
secondary amine nitrogen (N-1) of the benzotriazole ring acts as a nucleophile, attacking the
electrophilic carbonyl carbon of formaldehyde. This reaction proceeds readily under mild
conditions to form the N-hydroxymethylated product. The reaction is typically performed in an
aqueous medium using a commercially available formaldehyde solution.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the synthesis of 1H-
Benzotriazole-1-methanol. The data is compiled from established protocols and provides a
basis for experimental planning and replication.
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Parameter

Value

Reference(s)

Molar Ratio

(Benzotriazole:Formaldehyde)

1:1

[2](3]

Reactant Concentration

Benzotriazole, Formaldehyde
(37% aq.)

[2](3]

Solvent

Water (from formaldehyde

[2](3]

solution)
Reaction Temperature 25°C [2][3]
Reaction Time ~ 5 minutes [2][3]
Product Yield 94% [2][3]
Melting Point 148-152°C [2][3]
Molecular Formula C7H7N30O [4]
Molecular Weight 149.15 g/mol [4]

Detailed Experimental Protocol

This section provides a detailed, step-by-step procedure for the synthesis of 1H-

Benzotriazole-1-methanol.

Materials:

1H-Benzotriazole

Formaldehyde (37% aqueous solution)

Diethyl ether

Tetrahydrofuran (THF), cold

Equipment:

o Reaction vessel (e.g., beaker or flask)
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Magnetic stirrer and stir bar

Thermometer or temperature probe

Filtration apparatus (e.g., Buchner funnel and flask)

Mortar and pestle or grinder

Procedure:

Reactant Preparation: In a suitable reaction vessel, dissolve 10 g (83.94 mmol) of 1H-
Benzotriazole in 6.81 mL (83.94 mmol) of a 37% aqueous formaldehyde solution.[2][3]

Reaction Initiation: While stirring the mixture, adjust the temperature to 25°C.[2][3]

Reaction Progression: Continue stirring at 25°C. The reaction is rapid, and the mixture will
solidify within approximately 5 minutes.[2][3]

Work-up and Isolation:

o Cool the solidified reaction mixture to room temperature.|[3]
o Filter the solid product and wash it with diethyl ether.[2][3]

o Grind the resulting solid in cold tetrahydrofuran.[2][3]

o Filter the purified solid again to obtain the final product.[2][3]

e Drying and Storage: Dry the product appropriately. The final product is 1H-Benzotriazole-1-
methanol.

o Characterization (Optional but Recommended): The product can be further characterized by
determining its melting point, which is expected to be in the range of 148-150°C after
recrystallization from tetrahydrofuran and diethyl ether.[2][3] Spectroscopic analysis (*H
NMR, IR, MS) can also be performed to confirm the structure.[5][6]

Visual Representations
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Reaction Scheme

The following diagram illustrates the chemical transformation from benzotriazole and
formaldehyde to 1H-Benzotriazole-1-methanol.

Reactants

Formaldehyde

Product

+ Formaldehyde

Benzotriazole > 1H-Benzotriazole-1-methanol

Click to download full resolution via product page

Caption: Reaction scheme for the synthesis of 1H-Benzotriazole-1-methanol.

Experimental Workflow

The flowchart below outlines the key steps involved in the synthesis and purification of 1H-
Benzotriazole-1-methanol.
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Caption: Experimental workflow for the synthesis of 1H-Benzotriazole-1-methanol.
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Safety Considerations

e Benzotriazole: May cause skin and eye irritation.[4]

o Formaldehyde: Is a known carcinogen and is toxic. Handle in a well-ventilated fume hood.
» Diethyl Ether: Is extremely flammable. Avoid open flames and sparks.

» Tetrahydrofuran: Is flammable and may form explosive peroxides.

Always wear appropriate personal protective equipment (PPE), including safety glasses,
gloves, and a lab coat, when performing this synthesis. Conduct the reaction in a well-
ventilated area, preferably a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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